7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine

• IUPAC Name: 7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine
• InChI: InChI=1S/C17H22BrN3/c1-2-3-12-4-6-14(7-5-12)21-15-8-9-19-16-10-13(18)11-20-17(15)16/h8-12,14H,2-7H2,1H3,(H,19,21)
• InChI Key: KVNLNHQWWNLUIK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)NC2=C3C(=NC=C2)C=C(C=N3)Br
• Molecular Formula: C17H22BrN3
• Molecular Weight: 348.3 g/mol

Description

7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine is a chemical compound that has been synthesized and studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes involved in the growth and proliferation of cancer cells, as well as by modulating certain neurotransmitter systems in the brain that are involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine has a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to modulate certain neurotransmitter systems in the brain that are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine in lab experiments is its relatively simple synthesis method. Additionally, its potential applications in the field of medicinal chemistry make it a promising compound for further study. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine. One potential area of study is the development of more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications in the treatment of cancer and Alzheimer's disease. Finally, there is a need for more studies to determine the safety and toxicity of this compound, particularly with regard to its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of 7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine involves the reaction of 4-bromo-1,5-naphthyridine with 4-propylcyclohexylamine in the presence of a palladium catalyst. The reaction is carried out under mild conditions and yields the desired product in good yield.

Scientific Research Applications

7-bromo-N-(4-propylcyclohexyl)-1,5-naphthyridin-4-amine has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have activity against certain types of cancer cells, as well as potential therapeutic applications in the treatment of Alzheimer's disease.